1-(4-Fluorobenzyl)-3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Fluorobenzyl)-3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is known to have a variety of biochemical and physiological effects, and has been shown to be effective in a number of different laboratory experiments. In
Scientific Research Applications
Studies on Similar Compounds
Synthesis of Indoloquinolinones : A study by Bergman et al. (2003) discusses the synthesis of indolo[3,2-c]quinolin-6-ones through reactions involving isatins and 2-aminobenzylamine, resulting in complex heterocyclic compounds with potential pharmacological properties (Bergman et al., 2003).
Cleavage to Secondary Amines : Research by Kim, Lee, and Wiegrebe (1984) outlines methods for cleaving 1-benzyltetrahydroisoquinolines to yield secondary amines, suggesting applications in chemical synthesis and possibly in the development of new pharmaceuticals (Kim et al., 1984).
Antifolate Compounds : A study on quinazoline antifolates by Jones et al. (1985) investigates variations of the N10 substituent, indicating the importance of structural modifications in enhancing the activity of medicinal compounds (Jones et al., 1985).
Reactions with Aminoquinolinediones : Mrkvička et al. (2011) study reactions of 1-substituted-3-aminoquinoline-2,4-diones with isocyanic and isothiocyanic acid, exploring complex heterocyclic chemistry with potential implications for drug development (Mrkvička et al., 2011).
Synthesis of Dibenzisoquinoline Derivatives : Research by Bu et al. (2001) on the synthesis of 7-oxo-7H-dibenz[f,ij]isoquinoline derivatives bearing cationic side chains demonstrates the exploration of novel compounds for cytotoxic activity, highlighting the potential for anti-cancer applications (Bu et al., 2001).
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-3-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FN3O2/c1-22-16-8-7-15(10-13(16)4-9-17(22)23)21-18(24)20-11-12-2-5-14(19)6-3-12/h2-3,5-8,10H,4,9,11H2,1H3,(H2,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPLWPACUJIPEPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CCC2=C1C=CC(=C2)NC(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.